Cas no 34841-13-9 (Ethyl 3-(hydroxymethyl)benzoate)

• Product Name: Ethyl 3-(hydroxymethyl)benzoate
• CAS No: 34841-13-9
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 2102641
• Update Time: 2023-08-03

Ethyl 3-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 3-(HYDROXYMETHYL)BENZOATE
• SMHJHOHFXWCHCH-UHFFFAOYSA-N
• 3-hydroxymethylbenzoic acid ethylester
• Ethyl 3-(hydroxymethyl)benzoate

• Inchi： 1S/C10H12O3/c1-2-13-10(12)9-5-3-4-8(6-9)7-11/h3-6,11H,2,7H2,1H3
• InChI Key： SMHJHOHFXWCHCH-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC(CO)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters